Swertiaside

• CAS No.: 96087-14-8
• Molecular Formula: C23H28O12
• Molecular Weight: 496.5 g/mol
• IUPAC Name: 6-(3-hydroxybenzoyl)oxy-7-methyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carboxylic acid
• InChI: InChI=1S/C23H28O12/c1-9-14(33-21(31)10-3-2-4-11(25)5-10)6-12-13(20(29)30)8-32-22(16(9)12)35-23-19(28)18(27)17(26)15(7-24)34-23/h2-5,8-9,12,14-19,22-28H,6-7H2,1H3,(H,29,30)
• InChI Key: BSMWQZICWPFTBG-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CC2C1C(OC=C2C(=O)O)OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C4=CC(=CC=C4)O

Description

Swertiaside is a xanthone glycoside, a type of natural product isolated from the plant Swertia mussotii Franch . It is known for its significant inhibitory effects on the activity of topoisomerase I, II, and IV enzymes, which are crucial for maintaining the integrity of DNA . This compound has a molecular formula of C23H28O12 and is often used in various biological and medicinal research due to its wide range of biological activities .

Preparation Methods

Swertiaside can be isolated from natural sources such as Swertia mussotii Franch. The extraction process typically involves solvent extraction followed by chromatographic techniques to purify the compound . For synthetic preparation, specific reaction conditions and routes are employed, although detailed synthetic routes are not widely documented. Industrial production methods focus on optimizing the extraction and purification processes to obtain high yields of this compound with high purity .

Chemical Reactions Analysis

Swertiaside undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of this compound can lead to the formation of different xanthone derivatives .

Scientific Research Applications

Swertiaside has a wide range of scientific research applications:

Chemistry: It is used as a reference compound in the study of xanthone glycosides and their derivatives.

Biology: This compound is studied for its inhibitory effects on topoisomerase enzymes, which are important for DNA replication and repair.

Medicine: It has potential therapeutic applications due to its anti-inflammatory, antimicrobial, and antioxidant properties.

Industry: This compound is used in the development of new pharmaceuticals and as a bioactive compound in various formulations.

Mechanism of Action

Swertiaside exerts its effects primarily through the inhibition of topoisomerase I, II, and IV enzymes . These enzymes are involved in the unwinding and rewinding of DNA during replication and transcription. By inhibiting these enzymes, this compound disrupts the DNA replication process, leading to cell cycle arrest and apoptosis in certain types of cells . This mechanism is particularly relevant in the context of cancer research, where topoisomerase inhibitors are explored as potential chemotherapeutic agents .

Comparison with Similar Compounds

Swertiaside is unique among xanthone glycosides due to its specific inhibitory effects on topoisomerase enzymes . Similar compounds include other xanthone glycosides such as mangiferin and sweroside, which also exhibit biological activities but differ in their specific targets and mechanisms of action . For example, mangiferin is known for its antioxidant and anti-inflammatory properties, while sweroside has been studied for its hepatoprotective effects .